6-Ethylpyridazin-3(2H)-one

• IUPAC Name: 3-ethyl-1H-pyridazin-6-one
• InChI: InChI=1S/C6H8N2O/c1-2-5-3-4-6(9)8-7-5/h3-4H,2H2,1H3,(H,8,9)
• InChI Key: GXCQEJABMXDVRC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NNC(=O)C=C1
• Molecular Formula: C6H8N2O
• DSSTOX Substance ID: DTXSID001310917
• Molecular Weight: 124.14 g/mol
• CAS RN: 51355-93-2

Description

6-Ethylpyridazin-3(2H)-one is a chemical compound that belongs to the class of pyridazines. Pyridazines are a group of organic compounds with a six-membered ring structure containing two nitrogen atoms and four carbon atoms.

Synthesis Analysis

The synthesis of 6-Ethylpyridazin-3(2H)-one and its derivatives often involves the use of Lewis acid-mediated inverse electron demand Diels-Alder reactions, Cu (II)-catalyzed aerobic 6-endo-trig cyclizations, and other methods. These methods provide functionalized pyridazines with high regiocontrol.

Molecular Structure Analysis

The molecular structure of 6-Ethylpyridazin-3(2H)-one is characterized by a pyridazine ring, which is a six-membered aromatic ring with two nitrogen atoms. The ethyl group is attached to the 6-position of the pyridazine ring.

Chemical Reactions Analysis

6-Ethylpyridazin-3(2H)-one can participate in various chemical reactions. For instance, it can undergo aza-Diels-Alder reactions to synthesize 6-aryl-pyridazin-3-amines. It can also react with phenylazosulfonates to synthesize pyridazinium salts.

Scientific Research Applications

Solubility and Thermodynamic Properties

• Solubility Determination in Pharmaceuticals : The solubility data and solution thermodynamic properties of 6-phenylpyridazin-3(2H)-one (a compound similar to 6-Ethylpyridazin-3(2H)-one) were studied in various pharmaceutical solvents. This research is crucial for understanding the drug's behavior in different environments (Shakeel et al., 2019).

Synthesis and Characterization

• Synthesis of Anticancer Agents : Research on the hydrolysis and reaction of related compounds (including derivatives of pyridazinones) has led to the development of potential anticancer agents, demonstrating the importance of these compounds in medicinal chemistry (Temple et al., 1983).
• Crystal Structure and Spectroscopic Studies : The synthesis and characterization of new pyridazinone derivatives, including a study of their crystal structure and spectroscopic properties, highlight the compound's significance in structural chemistry (Kalai et al., 2021).

Chemical Reactions and Properties

• Electrophilic Cyanating Agents : 2-Cyanopyridazin-3(2H)-ones, closely related to 6-Ethylpyridazin-3(2H)-one, are novel and effective electrophilic cyanating agents. This shows their potential in various chemical syntheses (Kim et al., 2005).

Applications in Neuroscience

• Memory Facilitation in Mice : Compounds derived from pyridazinone, including 6-Ethylpyridazin-3(2H)-one, have been studied for their effects on learning and memory facilitation in mice, indicating their potential use in neuroscience (Li Ming-zhu, 2012).

Coordination Chemistry and Material Science

• Coordination Chemistry with Lanthanide Elements : Research on the coordination chemistry of 1,2,4-triazinyl bipyridines, which are structurally related to 6-Ethylpyridazin-3(2H)-one, has implications for the partitioning of americium(III), demonstrating the compound's relevance in material science (Hudson et al., 2003).

Molecular Structure Analysis

• Structural Characterization of Analgesic Isothiazolopyridines : The structural characterization of isothiazolopyridines, which are similar to 6-Ethylpyridazin-3(2H)-one, provides insights into their potential as analgesics, showcasing the compound's importance in drug development (Karczmarzyk & Malinka, 2008).

Safety and Hazards

The safety data sheet for 6-Ethylpyridazin-3(2H)-one suggests that it should be handled with care. If inhaled or ingested, medical attention should be sought immediately. It should be stored in a dry place and kept away from sources of ignition.

Future Directions

The future directions for the research and development of 6-Ethylpyridazin-3(2H)-one could involve exploring its potential biological activities. For instance, related compounds such as 2-(pyridin-2-yl) pyrimidine derivatives have shown promising anti-fibrotic activities. Therefore, 6-Ethylpyridazin-3(2H)-one and its derivatives could be developed into novel anti-fibrotic drugs.

Mechanism of Action

Target of Action

Pyridazin-3(2h)-one derivatives have been reported to exhibit antimycobacterial and antifungal activities . Therefore, it can be inferred that the compound may target certain proteins or enzymes involved in the metabolic pathways of these microorganisms.

Mode of Action

Based on the reported antimycobacterial and antifungal activities of similar compounds , it can be hypothesized that 6-Ethylpyridazin-3(2H)-one might interfere with the normal functioning of the target organisms, leading to their inhibition or death.

Pharmacokinetics

The compound’s molecular weight of 12316 suggests that it may have favorable absorption and distribution characteristics

Result of Action

Given its potential antimycobacterial and antifungal activities , it can be inferred that the compound may lead to the inhibition or death of these organisms at the cellular level.